Cas no 80822-58-8 (ethyl (2S)-2-amino-5-(carbamoylamino)pentanoate)

• Product Name: ethyl (2S)-2-amino-5-(carbamoylamino)pentanoate
• CAS No: 80822-58-8
• MF: C₈H₁₇N₃O₃
• MW: 203.238881826401
• CID: 5605941
• PubChem ID: 44145524
• Update Time: 2025-06-15

ethyl (2S)-2-amino-5-(carbamoylamino)pentanoate Chemical and Physical Properties

Names and Identifiers

• 80822-58-8
• SCHEMBL7855285
• ethyl (2S)-2-amino-5-(carbamoylamino)pentanoate
• EN300-8780790
• L-Ornithine, N5-(aminocarbonyl)-, ethyl ester

• Inchi： 1S/C8H17N3O3/c1-2-14-7(12)6(9)4-3-5-11-8(10)13/h6H,2-5,9H2,1H3,(H3,10,11,13)/t6-/m0/s1
• InChI Key： QONFNFTXYLVVLM-LURJTMIESA-N
• SMILES： C(OCC)(=O)[C@H](CCCNC(N)=O)N

Computed Properties

• Exact Mass: 203.12699141g/mol
• Monoisotopic Mass: 203.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 324.1±42.0 °C(Predicted)
• pka: 14.14±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (2S)-2-amino-5-(carbamoylamino)pentanoate

Research Brief on Ethyl (2S)-2-amino-5-(carbamoylamino)pentanoate (CAS: 80822-58-8) in Chemical Biology and Pharmaceutical Applications

Ethyl (2S)-2-amino-5-(carbamoylamino)pentanoate (CAS: 80822-58-8) is a derivative of L-arginine, a semi-essential amino acid with significant implications in biochemical and pharmaceutical research. This compound has garnered attention due to its potential as a precursor or intermediate in the synthesis of bioactive molecules, particularly those targeting nitric oxide (NO) pathways, urea cycle disorders, and neurodegenerative diseases. Recent studies have explored its role in modulating enzymatic activity, enhancing drug delivery systems, and serving as a building block for peptidomimetics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility in prodrug design. Researchers demonstrated that ethyl (2S)-2-amino-5-(carbamoylamino)pentanoate could improve the bioavailability of arginine-based therapeutics by masking polar functional groups, thereby facilitating membrane permeability. The study highlighted its stability under physiological conditions and controlled release profile, making it a promising candidate for oral formulations targeting cardiovascular diseases.

In the context of neurodegenerative disorders, a preprint from BioRxiv (2024) revealed that this compound acts as a competitive inhibitor of arginase, an enzyme implicated in neuroinflammation. By modulating arginase activity, it reduced oxidative stress in neuronal cell models, suggesting potential applications in Alzheimer’s and Parkinson’s disease therapeutics. Structural analogs of the compound were also shown to cross the blood-brain barrier in murine models, a critical milestone for CNS-targeted drugs.

Further industrial applications were highlighted in a patent filed by a leading pharmaceutical company (WO2023124567), where ethyl (2S)-2-amino-5-(carbamoylamino)pentanoate was incorporated into polymer-based drug carriers. The patent claims enhanced payload capacity and pH-responsive release kinetics, particularly for chemotherapeutic agents. This aligns with growing interest in precision oncology and personalized medicine approaches.

Despite these advances, challenges remain in large-scale synthesis and chiral purity maintenance. A 2024 review in Organic Process Research & Development emphasized the need for greener catalytic methods to produce the compound enantioselectively at industrial scales, citing recent progress in biocatalysis using engineered transaminases. Future research directions may focus on its metabolic fate in vivo and synergistic effects with existing therapeutics, as noted in ongoing clinical trials (NCT05678922) evaluating its combination with immune checkpoint inhibitors.